N-cyclohexyl-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

• IUPAC Name: N-cyclohexyl-2-[[3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]butanamide
• InChI: InChI=1S/C32H38N6O3S/c1-2-27(30(40)33-22-11-5-3-6-12-22)42-32-35-25-16-10-9-15-24(25)29-34-26(31(41)38(29)32)21-28(39)37-19-17-36(18-20-37)23-13-7-4-8-14-23/h4,7-10,13-16,22,26-27H,2-3,5-6,11-12,17-21H2,1H3,(H,33,40)
• InChI Key: REVCGMXLBVEYEN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCCC1)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)N5CCN(CC5)C6=CC=CC=C6
• Molecular Formula: C32H38N6O3S
• Molecular Weight: 586.7 g/mol

Description

“N-cyclohexyl-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide” is a complex organic compound. It has a linear formula of C25H25N5O4. The compound has a molecular weight of 459.509.

Scientific Research Applications

Synthesis and Biological Activity

N-cyclohexyl-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide is part of a broader class of compounds that have been studied for their synthetic routes and biological activities. These compounds have been synthesized through various chemical reactions, showing significant anti-monoamine oxidase and antitumor activity. For instance, derivatives synthesized by reacting 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides exhibited high biological activity, highlighting their potential in therapeutic applications (Markosyan et al., 2015).

Pharmacological Evaluation

The pharmacological evaluations of quinazolinone derivatives, including those related to N-cyclohexyl-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide, have focused on their analgesic and anti-inflammatory properties. For example, a study synthesized and evaluated 3-cyclohexyl-2-substituted hydrazino-3H-quinazolin-4-ones as analgesic and anti-inflammatory agents, revealing some compounds' moderate potency compared to standard drugs like diclofenac sodium, while also showing only mild ulcerogenic potential compared to acetylsalicylic acid (Alagarsamy et al., 2009).

Chemical Stability and Formulation Development

Research on the chemical stability and formulation development of similar compounds has provided insights into the challenges and considerations for creating intravenous formulations. Studies have explored the degradation kinetics, solubility, and formulation options, concluding that aqueous, aqueous-organic, or organic solution formulations might be unsuitable for certain compounds, suggesting the need for alternative approaches (Gu et al., 1988).

Safety and Hazards

As per the information available, Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.